4-BENZOYL-N-(4,6-DIFLUORO-1,3-BENZOTHIAZOL-2-YL)-N-[2-(DIMETHYLAMINO)ETHYL]BENZAMIDE HYDROCHLORIDE

• IUPAC Name: 4-benzoyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]benzamide;hydrochloride
• InChI: InChI=1S/C25H21F2N3O2S.ClH/c1-29(2)12-13-30(25-28-22-20(27)14-19(26)15-21(22)33-25)24(32)18-10-8-17(9-11-18)23(31)16-6-4-3-5-7-16;/h3-11,14-15H,12-13H2,1-2H3;1H
• InChI Key: IAIGVWLDXRBCHM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(C=C(C=C2S1)F)F)C(=O)C3=CC=C(C=C3)C(=O)C4=CC=CC=C4.Cl
• Molecular Formula: C25H22ClF2N3O2S
• Molecular Weight: 502.0 g/mol
• CAS No.: 1216502-15-6

Description

4-BENZOYL-N-(4,6-DIFLUORO-1,3-BENZOTHIAZOL-2-YL)-N-[2-(DIMETHYLAMINO)ETHYL]BENZAMIDE HYDROCHLORIDE is a useful research compound. Its molecular formula is C25H22ClF2N3O2S and its molecular weight is 501.98. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Therapeutic Applications and Diagnostic Uses

Therapeutic Agent for Hyponatremia : A study by Saito et al. (1997) explored the aquaresis effects of a non-peptide V2 arginine vasopressin (AVP) antagonist, demonstrating its potential as a therapeutic agent for hyponatremia in patients with the syndrome of inappropriate secretion of antidiuretic hormone (SIADH) (Saito et al., 1997). This research highlights the potential of targeting specific receptors to manage electrolyte imbalances.

Human Metabolism and Excretion Studies : Stoeckelhuber et al. (2020) investigated the human metabolism and urinary excretion kinetics of Uvinul A plus®, a UV filter, after oral or dermal dosage. This study revealed significant insights into how humans metabolize and excrete synthetic compounds, providing a basis for understanding the safety and efficacy of various pharmacological agents (Stoeckelhuber et al., 2020).

Sigma Receptor Scintigraphy for Breast Cancer : Caveliers et al. (2002) explored the use of a novel iodobenzamide, N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide (P-(123)I-MBA), for visualizing primary breast tumors in humans. The study found that this compound accumulates in most breast tumors in vivo, suggesting its potential as a diagnostic tool for assessing tumor proliferation (Caveliers et al., 2002).